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Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-sec-butylaniline. The information is curated for professionals in research and
development, offering detailed data, experimental methodologies, and conceptual diagrams to
support advanced applications.

Core Chemical and Physical Properties

4-sec-Butylaniline, also known as 4-(1-methylpropyl)benzenamine, is an aromatic amine with
the chemical formula C10H1sN.[1][2] Its structure consists of an aniline ring substituted with a
sec-butyl group at the para position. This substitution pattern influences its physical and
chemical characteristics.

Structural and General Data
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Property Value Reference
4-(1-

IUPAC Name _ [1]
methylpropyl)benzenamine
p-sec-Butylaniline, 4-Amino-

Synonyms [11[3]
sec-butylbenzene

CAS Number 30273-11-1 [1][2]

Molecular Formula Ci1oH1sN [1112]

Molecular Weight 149.23 g/mol [2]

Appearance Colorless to pale yellow liquid -

Physicochemical Properties

Property Value Unit Conditions Reference

Melting Point 1.08 (estimate) °C - -

Boiling Point 244-245 °C 727 mmHg -

Density 0.977 g/mL 25°C -

Refractive Index 1.537 - 20°C -

Flash Point 226 °F - -
5.02+0.10

pKa _ - - -
(Predicted)

Water Solubility Negligible - 25°C -

Log P (Octanol-

Water Partition 2.782 - - -

Coefficient)

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical

properties of 4-sec-butylaniline. These protocols are based on standard laboratory practices
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and can be adapted for specific research needs.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

Thiele tube or melting point apparatus with a heating block

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

4-sec-butylaniline sample

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

Place a small amount (a few drops) of 4-sec-butylaniline into the small test tube.

Invert a sealed capillary tube and place it into the test tube containing the sample.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

Clamp the assembly in a Thiele tube filled with a high-boiling point oil, or place it in the
heating block of a melting point apparatus.

Heat the apparatus gently and observe the capillary tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.
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» Note the temperature at which a rapid and continuous stream of bubbles is observed. This is
the boiling point.

e For accuracy, repeat the measurement at least twice and calculate the average.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for precise density measurements of
liquids.

Materials:

Pycnometer (calibrated)

Analytical balance (£0.0001 g)

4-sec-butylaniline sample

Thermometer

Water bath

Procedure:

Clean and dry the pycnometer thoroughly.
* Weigh the empty, dry pycnometer on the analytical balance and record the mass (ma).

« Fill the pycnometer with distilled water and place it in a water bath at a constant temperature
(e.g., 25 °C) until it reaches thermal equilibrium.

o Ensure the pycnometer is filled to the mark, removing any excess water. Dry the outside and
weigh it (mz2).

o Empty and dry the pycnometer again.

 Fill the pycnometer with the 4-sec-butylaniline sample and bring it to the same constant
temperature in the water bath.
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» Adjust the volume to the mark, dry the exterior, and weigh it (ms).

e The density of the sample is calculated using the formula: p_sample = [(ms - m1) / (M2 - M1)]
* p_water where p_water is the known density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how light bends as it passes through a substance.

Materials:

Abbe refractometer

4-sec-butylaniline sample

Dropper

Constant temperature water circulator (optional, for high precision)

Lens paper and ethanol for cleaning

Procedure:

e Ensure the prism of the Abbe refractometer is clean and dry.

» Calibrate the instrument using a standard liquid with a known refractive index.

o Using a dropper, apply a few drops of 4-sec-butylaniline to the surface of the prism.

o Close the prism and allow the sample to spread into a thin film. If using a water circulator,
allow the sample to reach the desired temperature (e.g., 20 °C).

o Look through the eyepiece and adjust the knob to bring the dividing line between the light
and dark fields into sharp focus at the center of the crosshairs.

¢ Read the refractive index value from the scale.

e Clean the prism thoroughly with ethanol and lens paper after the measurement.
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Determination of pKa (Potentiometric Titration)

This method determines the acid dissociation constant by monitoring pH changes during
titration.[4][5][6]

Materials:

e pH meter with a calibrated electrode

e Burette

o Magnetic stirrer and stir bar

o Beaker

» Standardized solution of a strong acid (e.g., 0.1 M HCI)

o Standardized solution of a strong base (e.g., 0.1 M NaOH)

e 4-sec-butylaniline sample

e Solvent (e.g., water, or a water/methanol mixture for solubility)[4]

Procedure:

Dissolve a known amount of 4-sec-butylaniline in a suitable solvent in a beaker.
o Place the beaker on a magnetic stirrer and immerse the calibrated pH electrode.

o |f the amine is the free base, titrate with the standardized HCI solution. If it is a salt, titrate
with the standardized NaOH solution.

e Add the titrant in small, known increments, recording the pH after each addition, allowing the
reading to stabilize.

o Continue the titration past the equivalence point.

e Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence
point. This can also be determined from the first derivative of the titration curve.
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o Perform the titration in triplicate to ensure reproducibility.[6]

Chemical Reactivity and Relationships

Anilines, including 4-sec-butylaniline, exhibit characteristic reactivity due to the presence of
the amino group on the aromatic ring. The amino group is an activating, ortho-, para-directing
group for electrophilic aromatic substitution reactions.

Typical Reactions of Anilines

e Acylation: The amino group can be acylated with acyl chlorides or anhydrides to form
amides. This is often done to protect the amino group during other reactions.

» Alkylation: Reaction with alkyl halides can lead to the formation of secondary and tertiary
amines, as well as quaternary ammonium salts.

» Diazotization: In the presence of nitrous acid (generated in situ from NaNO:2 and a strong
acid) at low temperatures, the primary amino group is converted to a diazonium salt. This is
a versatile intermediate for introducing a variety of functional groups onto the aromatic ring.

» Electrophilic Aromatic Substitution:

o Halogenation: Due to the activating nature of the amino group, halogenation (e.g., with
bromine water) often proceeds rapidly and can lead to polysubstitution.

o Nitration: Direct nitration can be complex as the amino group can be oxidized. Protection
of the amino group by acylation is typically required to achieve selective nitration at the
ortho and para positions.

o Sulfonation: Reaction with concentrated sulfuric acid yields the corresponding
aminobenzenesulfonic acid.

Visualizations
Experimental Workflow for Chemical Characterization

The following diagram illustrates a general workflow for the characterization of a chemical
substance like 4-sec-butylaniline.
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Caption: General workflow for the characterization of a chemical compound.

Reactivity of 4-sec-Butylaniline

This diagram illustrates the key chemical transformations of the aniline moiety in 4-sec-
butylaniline.
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Caption: Key reactions of the 4-sec-butylaniline molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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